Cas no 302951-73-1 (2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• CAS No: 302951-73-1
• MF: C₁₆H₁₁F₂N₃O₃S₂
• MW: 395.403647661209
• CID: 1441556
• PubChem ID: 1184546
• Update Time: 2025-06-07

2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,6-difluoro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
• 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• 2,6-difluoro-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)benzamide
• AKOS001016883
• SR-01000228277-1
• Oprea1_216387
• Z30538243
• F1759-0082
• SR-01000228277
• 302951-73-1
• 2,6-difluoro-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
• SCHEMBL15116274
• 2,6-DIFLUORO-N-{4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}BENZAMIDE
• Cambridge id 6122101

• Inchi： 1S/C16H11F2N3O3S2/c17-12-2-1-3-13(18)14(12)15(22)20-10-4-6-11(7-5-10)26(23,24)21-16-19-8-9-25-16/h1-9H,(H,19,21)(H,20,22)
• InChI Key： GRBIGOVMWKTWDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C(=CC=CC=1F)F)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 395.02113
• Monoisotopic Mass: 395.02098989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 88.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide

Introduction to 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 302951-73-1)

2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 302951-73-1, has garnered attention due to its unique structural properties and its promising applications in drug development. The molecular structure of this compound features a benzamide core substituted with fluoro and sulfamoyl groups, further modified by a 1,3-thiazole moiety. Such structural characteristics make it an intriguing candidate for further investigation in medicinal chemistry.

The presence of fluoro atoms in the molecule is particularly noteworthy. Fluorine substitution in pharmaceuticals is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the case of 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide, the fluorine atoms are strategically positioned at the 2- and 6-positions of the benzene ring. This specific arrangement can influence the compound's electronic distribution and interactions with biological targets.

The sulfamoyl group attached to the phenyl ring via a 1,3-thiazole linker introduces additional functional diversity. Sulfamoyl groups are known for their role in enhancing solubility and improving bioavailability. Moreover, they can serve as pharmacophores in drug design, interacting with specific amino acid residues in protein targets. The integration of a 1,3-thiazole ring adds another layer of complexity and potential for biological activity. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing both fluoro and sulfamoyl substituents can exhibit potent inhibitory effects on various enzymes and receptors. For instance, computational studies on similar scaffolds have identified potential applications in treating neurological disorders and inflammatory diseases.

In vitro studies have begun to explore the pharmacological profile of 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide. Preliminary results suggest that this compound demonstrates moderate affinity for certain enzymes implicated in metabolic pathways relevant to cancer progression. The interaction between the sulfamoyl group and the enzyme active site appears to be critical for its binding efficacy. Additionally, the presence of the 1,3-thiazole moiety seems to modulate the compound's pharmacokinetic behavior, potentially enhancing its bioavailability.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzamide core. The introduction of fluorine atoms requires precise handling to avoid unwanted side reactions.

The potential applications of 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide extend beyond oncology. Researchers are exploring its efficacy in treating infectious diseases and chronic inflammatory conditions. The sulfamoyl group's ability to interact with bacterial cell wall biosynthesis enzymes makes it a promising candidate for novel antibiotics. Furthermore, the fluoro substitution enhances resistance against enzymatic degradation, improving therapeutic efficacy.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for new drug candidates like this one. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has led to the identification of several hit compounds that show promise in early-stage clinical trials.

The future prospects for 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide are exciting and multifaceted. Further optimization of its structure could lead to improved potency and selectivity for specific biological targets. Combination therapies involving this compound with other drugs may also be explored to enhance therapeutic outcomes.

In conclusion, 2,6-difluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 302951-73-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing various medical challenges.